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Cat. No.: B11721184

Get Quote

Executive Summary & Chemical Identity

Tetrahydrofuran-functionalized acrylates, most notably Tetrahydrofurfuryl Acrylate (THFA) and

Tetrahydrofurfuryl Methacrylate (THFMA), represent a unique class of monomers where a
cyclic ether (THF) is coupled to a reactive vinyl group. Unlike direct pharmacological agents
(APIs), their "biological activity" is defined by their biocompatibility, metabolic fate, and solvation
properties in tissue engineering and dental medicine.

While the THF ring is a common pharmacophore in potent antitumor agents (e.g., Eribulin,
LCTA-2034), the simple THF-acrylates function primarily as reactive intermediates. Their
biological significance lies in their ability to polymerize into biocompatible networks and their
specific metabolic hydrolysis profile.

Key Chemical Entities
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Compound CAS No.[1][2] Molecular
Abbr. Key Feature
Name [31[4] Formula
Low viscosity,
Tetrahydrofurfury _
THFA 2399-48-6 CsH1203 high solvency,
| Acrylate .
rapid cure.
Lower toxicity,
Tetrahydrofurfury used in dental
THFMA 2455-24-5 CsH1403 _ _
| Methacrylate resins and tissue

adhesives.

Chemical Basis and Synthesis

The biological relevance of these monomers begins with their synthesis, increasingly derived
from bio-renewable sources (furfural from biomass), aligning with "Green Chemistry" principles
in pharmaceutical manufacturing.

Bio-Based Synthesis Pathway

The synthesis bridges agricultural waste and high-value biomedical monomers.
o Feedstock: Pentose sugars (hemicellulose) are dehydrated to Furfural.
o Hydrogenation: Furfural is reduced to Tetrahydrofurfuryl Alcohol (THFA-OH).

« Esterification: THFA-OH reacts with acryloyl chloride or acrylic acid to yield the functional

monomer.

Acid Hydrolysis Hydrogenation Esterification

Biomass (-3H20) > Furfural (Ni or Pd Cat.) > Tetrahydrofurfuryl (Acrylic Acid/H+) > Tetrahydrofurfuryl

(Pentose Sugars) (C5H402) Alcohol Acrylate (THFA)

Click to download full resolution via product page

Figure 1: Bio-orthogonal synthesis pathway converting biomass to functional acrylate

monomers.
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Biological Disposition & Mechanism of Action

The interaction of THF-acrylates with living tissue is governed by carboxylesterase-mediated
hydrolysis. This is the critical "activation" step that dictates both their toxicity and their
resorption in biodegradable systems.

Metabolic Hydrolysis Pathway

Upon contact with plasma or intracellular fluids, the ester bond is cleaved. This is a
detoxification mechanism for the acrylate moiety but releases the solvent-like alcohol.

e Substrate: THFA/ THFMA
e Enzyme: Non-specific Carboxylesterases (CES)
e Products: (Meth)Acrylic Acid + Tetrahydrofurfuryl Alcohol[5]

Toxicological Consequence: The systemic toxicity of these monomers is largely driven by the
metabolite Tetrahydrofurfuryl Alcohol, which acts as a central nervous system (CNS)
depressant at high doses. The acrylic acid fraction is rapidly metabolized via the beta-oxidation
pathway or conjugated with glutathione.
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Figure 2: Metabolic fate of THF-acrylates in vivo. The hydrolysis step is the primary
determinant of biocompatibility.

Cytotoxicity Profile (Structure-Activity Relationship)

In dental and orthopedic applications, THFMA is often compared to HEMA (2-hydroxyethyl
methacrylate).

 Lipophilicity: The THF ring increases lipophilicity compared to hydroxylated monomers,
enhancing penetration into cell membranes.

» Membrane Integrity: High concentrations can disrupt lipid bilayers due to the solvent nature
of the THF moiety.
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» Sensitization: Like most acrylates, THFA is a skin sensitizer (Type IV hypersensitivity),
reacting with skin proteins via Michael addition.

Comparative Cytotoxicity (Fibroblasts):

Monomer IC50 (mM) Mechanism of Toxicity

Membrane disruption, ROS

Bis-GMA 0.08-0.1 .
generation
THFA 25-5.0 Metabolic stress, solvent effect
Osmotic stress, glutathione
HEMA 8.0-10.0

depletion

| TEGDMA | 0.5 - 2.0 | Cross-linking of cellular proteins |

Note: THFA shows "intermediate” cytotoxicity—less toxic than the bulky Bis-GMA but more
cytotoxic than the hydrophilic HEMA.

Biomedical Applications
Dental Materials & Adhesives

THFMA is utilized as a reactive diluent in dental bonding agents.

» Function: It solvates the hydrophobic resin (Bis-GMA) and penetrates the wet dentin
collagen network.

e Advantage: The THF ring aids in "wetting" the dentin surface, improving the hybrid layer
formation.

» Self-Validating Protocol: Bond strength tests (Microtensile Bond Strength - pTBS) serve as
the functional validation. If the monomer fails to penetrate, bond strength drops significantly
(< 20 MPa).

Drug Delivery Systems

Poly(THF-acrylate) blocks are used to construct amphiphilic micelles.
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o Core Formation: The hydrophobic THF-acrylate block forms the core, encapsulating lipophilic
drugs (e.g., Paclitaxel).

o Shell: A PEGylated acrylate block provides water solubility.

e Mechanism: The THF ring provides specific pi-lone pair interactions that can stabilize certain
drug payloads better than simple alkyl chains.

Experimental Protocols
Protocol A: Synthesis of Poly(THFMA) for
Biocompatibility Testing

Objective: Synthesize a clean homopolymer to test material toxicity without monomer
interference.

o Reagents: THFMA (purified by basic alumina column), AIBN (initiator), Toluene (solvent).
e Setup: Flame-dried Schlenk flask under Nitrogen atmosphere.

e Procedure:

[¢]

Dissolve THFMA (2.0 g) in Toluene (8 mL).

[¢]

Add AIBN (1 wt% relative to monomer).

[e]

Degas via 3 freeze-pump-thaw cycles.

Heat to 70°C for 12 hours.

o

 Purification: Precipitate twice in cold Methanol. Dry under vacuum at 40°C for 24h.

 Validation: 1H-NMR (CDCI3) must show disappearance of vinyl protons (5.5 - 6.2 ppm).

Protocol B: In Vitro Cytotoxicity Assay (MTT)

Objective: Determine the IC50 of the monomer on L929 Mouse Fibroblasts.

e Seeding: Plate L929 cells at
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cells/well in a 96-well plate. Incubate 24h.

e EXxposure:
o Prepare serial dilutions of THFMA in culture medium (0.1 mM to 10 mM).

o Critical Step: Use < 0.5% DMSO if solubility is an issue, though THFMA is moderately
water-soluble.

o Incubate cells with monomer for 24h.
o Development:
o Add MTT reagent (0.5 mg/mL). Incubate 4h.
o Solubilize formazan crystals with DMSO.
e Readout: Measure Absorbance at 570 nm.
 Calculation:

Plot Dose-Response curve to determine 1C50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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